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Compound of Interest

Compound Name: 3-Nitrobenzoyl chloride

Cat. No.: B089680

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-Nitrobenzoyl chloride (CAS No. 121-
90-4), a key reagent in organic synthesis, particularly within the pharmaceutical and chemical
research sectors. This document outlines commercially available sources, key chemical and
physical properties, and detailed experimental protocols for its application in common synthetic
transformations.

Commercial Availability

3-Nitrobenzoyl chloride is readily available from a variety of commercial chemical suppliers.
These suppliers offer the compound in various purities and quantities, catering to the needs of
both small-scale research and larger-scale drug development operations. The following tables
summarize the offerings from several prominent suppliers.

Table 1: Major Commercial Suppliers of 3-Nitrobenzoyl Chloride
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. . Available
Supplier Purity . Notes
Quantities
Thermo Scientific Product originally part
Chemicals (formerly 98% 50¢g of the Alfa Aesar
Alfa Aesar) portfolio.[1]
Sigma-Aldrich (Merck)  98% 259,100¢

Santa Cruz Biochemical for

Biotechnology proteomics research.
For professional

] manufacturing and

TCI America >98.0% (GC) 25¢g,100g,500¢ )
research laboratories.
[2]

Lab Pro Inc. Min. 98.0% (GC,T) 25¢ [3]
Manufacturer and bulk

Scimplify - Bulk quantities chemical supplier in

the USA.[4]

Zarlish Polychemicals
Private Limited
(IndiaMART)

99%

As per customer

requirement

Available as a liquid.

[5]

Chinachemnet

Connects with various
Chinese suppliers like
Jiangsu Wanlong
Technology Co., Ltd.
and Shenyang
Shendong Chemical
Factory.[6][7]

Physicochemical Properties

3-Nitrobenzoyl chloride is a versatile chemical intermediate. Its reactivity is primarily dictated

by the acyl chloride functional group, which is activated by the electron-withdrawing nitro group

at the meta-position. The following table summarizes its key physicochemical properties.
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Table 2: Physicochemical Data for 3-Nitrobenzoyl Chloride

Property Value Source(s)
CAS Number 121-90-4 [11[21131I5]18]
Molecular Formula C7H4CINOs3 [1][5][8]
Molecular Weight 185.56 g/mol [518]
Appearance Wh-ite-to -yeIIow or brown 5]
solid/liquid
Melting Point 31-34°C [51[8]
Boiling Point 275-278 °C [518]
Purity >98% [1][3]18]
Solubility Decomposes in water [5]
Flash Point >112 °C [8]

Experimental Protocols

3-Nitrobenzoyl chloride is a valuable building block for the synthesis of a wide range of
organic molecules, including active pharmaceutical ingredients. Its primary applications involve
nucleophilic acyl substitution reactions, such as the formation of amides and esters, and
electrophilic aromatic substitution reactions like Friedel-Crafts acylation.

Amide Synthesis from 3-Nitrobenzoyl Chloride and a
Primary Amine

This protocol details a general procedure for the acylation of a primary amine with 3-
nitrobenzoyl chloride under Schotten-Baumann conditions.

Methodology:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert
atmosphere (e.g., nitrogen or argon), dissolve the primary amine (1.0 equivalent) in
anhydrous dichloromethane (DCM).
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e Base Addition: Cool the solution to 0 °C in an ice bath and add triethylamine (1.5
equivalents) to the solution.

e Acylation: In a separate flask, dissolve 3-nitrobenzoyl chloride (1.05 equivalents) in
anhydrous DCM. Add the 3-nitrobenzoyl chloride solution dropwise to the cooled amine
solution over 15-20 minutes with vigorous stirring, maintaining the temperature below 10°C.

o Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC).

o Work-up: Upon completion, quench the reaction by adding water. Transfer the mixture to a
separatory funnel and wash sequentially with 1 M HCI, saturated NaHCOs solution, and
brine.

« |solation and Purification: Dry the organic layer over anhydrous MgSOa4 or Na2SOa, filter, and
concentrate the solvent under reduced pressure. The crude product can be purified by
recrystallization or column chromatography on silica gel to afford the pure N-substituted-3-
nitrobenzamide.

Friedel-Crafts Acylation of Benzene with 3-Nitrobenzoyl
Chloride

This protocol describes a general procedure for the Friedel-Crafts acylation of benzene to
synthesize (3-nitrophenyl)(phenyl)methanone.

Methodology:

o Reaction Setup: In a flask equipped with a nitrogen inlet, overhead stirrer, and reflux
condenser, add 3-nitrobenzoyl chloride (1.0 equivalent), benzene (as the limiting reagent
or solvent), and aluminum chloride (1.1 equivalents).

o Reaction: Heat the mixture to reflux (around 80°C for benzene) and maintain for several
hours. Monitor the reaction progress by TLC or GC-MS.

¢ Quenching: After cooling to room temperature, slowly pour the reaction mixture into a
mixture of crushed ice and concentrated hydrochloric acid.
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» Extraction: Extract the aqueous layer with an organic solvent such as dichloromethane or

ethyl acetate.

e Washing: Wash the combined organic layers with water, saturated sodium bicarbonate

solution, and brine.

« |solation and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and
remove the solvent under reduced pressure. The resulting crude product can be purified by
column chromatography or recrystallization to yield the pure ketone.

Visualized Workflows and Pathways

The following diagrams, generated using the DOT language, illustrate a typical experimental
workflow for amide synthesis and a representative reaction pathway for the synthesis of a
benzimidazole derivative, a common structural motif in medicinal chemistry.
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Caption: General experimental workflow for amide synthesis using 3-Nitrobenzoyl chloride.
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Caption: Synthesis of a benzimidazole derivative using 3-Nitrobenzoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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